3-(2-Chloroacetamido)-2,4-dimethylbenzene-1-sulfonyl chloride

• CAS No.: 134761-65-2
• Molecular Formula: C10H11Cl2NO3S
• Molecular Weight: 296.17 g/mol
• IUPAC Name: 3-[(2-chloroacetyl)amino]-2,4-dimethylbenzenesulfonyl chloride
• InChI: InChI=1S/C10H11Cl2NO3S/c1-6-3-4-8(17(12,15)16)7(2)10(6)13-9(14)5-11/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key: KYSLSMCCDVNXHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)S(=O)(=O)Cl)C)NC(=O)CCl

Description

3-(2-Chloroacetamido)-2,4-dimethylbenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C10H11Cl2NO3S and its molecular weight is 296.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To chlorosulfonic acid (75 mL, 1.15 mol) was added with stirring solid 2-chloro-2',6'-acetoxylidide over a 30 minute period at 25°-30° C. and the reaction mixture was stirred at 60°-65° C. for 1.5 hours. The reaction was cooled, added to ice and extracted with ethyl acetate/methyl ethyl ketone. The combined extracts were washed with water and brine; dried, and the solvent was removed in vacuo; the residual product (61.4 g, 69%) was a white solid, m.p. 147.5°-149° C.